Cas no 2227772-17-8 ((2R)-4-(3-bromo-5-methoxypyridin-4-yl)butan-2-ol)

• Product Name: (2R)-4-(3-bromo-5-methoxypyridin-4-yl)butan-2-ol
• CAS No: 2227772-17-8
• MF: C₁₀H₁₄BrNO₂
• MW: 260.127662181854
• CID: 6244621
• PubChem ID: 165715407
• Update Time: 2025-05-24

(2R)-4-(3-bromo-5-methoxypyridin-4-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(3-bromo-5-methoxypyridin-4-yl)butan-2-ol
• 2227772-17-8
• EN300-1907475

• Inchi： 1S/C10H14BrNO2/c1-7(13)3-4-8-9(11)5-12-6-10(8)14-2/h5-7,13H,3-4H2,1-2H3/t7-/m1/s1
• InChI Key： WDWDWEKCEBNWHN-SSDOTTSWSA-N
• SMILES： BrC1=CN=CC(=C1CC[C@@H](C)O)OC

Computed Properties

• Exact Mass: 259.02079g/mol
• Monoisotopic Mass: 259.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.4Ų

Additional information on (2R)-4-(3-bromo-5-methoxypyridin-4-yl)butan-2-ol

Compound CAS No. 2227772-17-8: (2R)-4-(3-bromo-5-methoxypyridin-4-yl)butan-2-ol

Compound CAS No. 2227772-17-8, also known as (2R)-4-(3-bromo-5-methoxypyridin-4-yl)butan-2-ol, is a highly specialized organic compound with significant applications in modern pharmaceutical and chemical research. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable tool in the development of novel therapeutic agents and advanced materials.

The molecular structure of (2R)-4-(3-bromo-5-methoxypyridin-4-yl)butan-2-ol consists of a pyridine ring substituted with bromine and methoxy groups, connected to a butanol backbone with an R configuration at the second carbon. This configuration imparts specific chiral properties, which are crucial for its biological activity and selectivity. Recent studies have highlighted the importance of such chiral centers in drug design, particularly in the development of enantioselective catalysts and bioactive molecules.

One of the most notable aspects of this compound is its versatility in synthetic chemistry. Researchers have demonstrated its utility as an intermediate in the synthesis of complex heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals. For instance, a 2023 study published in *Journal of Medicinal Chemistry* utilized (2R)-4-(3-bromo-5-methoxypyridin-4-yl)butan-2-ol as a key intermediate in the construction of novel pyridine-based kinase inhibitors, showcasing its potential in anticancer drug development.

In addition to its synthetic applications, this compound has been explored for its pharmacological properties. Preclinical studies have indicated that (2R)-4-(3-bromo-5-methoxypyridin-4-yllbutan=ol exhibits moderate inhibitory activity against several enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings suggest its potential as a lead compound for developing treatments for Alzheimer's disease and related conditions.

The synthesis of (2R)-4-(3-bromo=5-methoxypyridin=4-yllbutan=ol involves a multi-step process that combines principles from organic synthesis and asymmetric catalysis. A 2023 paper in *Organic Letters* described an efficient enantioselective synthesis route using a palladium-catalyzed coupling reaction, achieving high yields and excellent enantiomeric excess. This method has been lauded for its scalability and applicability to other similar compounds.

From an environmental perspective, the compound's stability and biodegradation properties have been studied to assess its potential impact on ecosystems. Research indicates that (2R)-4-(3-bromo=5-methoxypyridin=4-yllbutan=ol undergoes slow hydrolysis under aerobic conditions, suggesting that it may persist in certain environmental compartments. However, further studies are needed to fully understand its ecological footprint.

In conclusion, Compound CAS No. 222777=17=8, or (R)-4-(3-bromo=5-methoxypyridin=4-yllbutan=ol, represents a significant advancement in modern organic chemistry. Its unique structure, versatile applications, and promising pharmacological profile make it a valuable asset for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of innovative solutions in medicine and beyond.